Cas no 585-20-6 (Octadecanoic acid, 12,13-dihydroxy-)

• Product Name: Octadecanoic acid, 12,13-dihydroxy-
• CAS No: 585-20-6
• MF: C₁₈H₃₆O₄
• MW: 316.476046562195
• CID: 341793
• PubChem ID: 5282931
• Update Time: 2025-04-19

Octadecanoic acid, 12,13-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 12,13-dihydroxy-
• 12,13-dihydroxyoctadecanoic acid
• 12,13-dihydroxy stearic acid
• CHEBI:186713
• 12,13-dihydroxystearic acid
• 12,13-dihydroxyoctade-canoic acid
• SCHEMBL1568560
• 585-20-6
• LMFA02000146
• DTXSID00415256
• 12,13-dihydroxy-octadecanoic acid

• Inchi： 1S/C18H36O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h16-17,19-20H,2-15H2,1H3,(H,21,22)
• InChI Key： PEUSBAXOWSDDBR-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC)O)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 316.26148
• Monoisotopic Mass: 316.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids